1-chloro-3-isocyanato-3-methylbutane
Overview
Description
1-Chloro-3-isocyanato-3-methylbutane, also known as CIMB, is a colorless, flammable liquid that is used in a variety of scientific research applications. It is a member of the isocyanato group of compounds, which also includes 2-chloro-1-isocyanato-2-methylbutane, 3-chloro-1-isocyanato-2-methylbutane, and 4-chloro-1-isocyanato-2-methylbutane. CIMB is a versatile compound with a wide range of uses in scientific research and laboratory experiments.
Scientific Research Applications
1-chloro-3-isocyanato-3-methylbutane is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a starting material for the synthesis of other isocyanates. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 1-chloro-3-isocyanato-3-methylbutane is not well understood. However, it is thought to act as a Lewis acid, accepting electrons from other molecules and forming covalent bonds with them. This process is known as nucleophilic addition. This compound can also act as a Lewis base, donating electrons to other molecules and forming covalent bonds with them.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to be toxic to humans and animals, and should therefore be handled with caution. In addition, this compound has been shown to cause skin irritation and respiratory irritation in humans.
Advantages and Limitations for Lab Experiments
1-chloro-3-isocyanato-3-methylbutane has several advantages for laboratory experiments. It is relatively inexpensive, and its synthesis is relatively simple. It is also highly reactive, making it suitable for a wide range of organic synthesis reactions. However, this compound is toxic and should be handled with caution. In addition, its mechanism of action is not well understood, which can limit its usefulness in certain applications.
Future Directions
The future of 1-chloro-3-isocyanato-3-methylbutane research is wide open. Possible future directions include further research into its mechanism of action, its potential applications in organic synthesis, and its potential uses in the synthesis of pharmaceuticals and agrochemicals. In addition, further research into its toxicity and potential health effects could lead to safer and more effective uses of this compound in laboratory experiments.
Synthesis Methods
1-chloro-3-isocyanato-3-methylbutane is synthesized by the reaction of 1-chloro-2-methylbutane with sodium isocyanate in the presence of a catalytic amount of pyridine. The reaction is carried out at room temperature and is typically complete within a few hours. The yield of the reaction is typically high, with yields of up to 98% reported.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-3-isocyanato-3-methylbutane involves the reaction of 3-methyl-2-butanol with phosgene to form 3-chloro-3-methyl-2-butanol, which is then reacted with sodium azide to form 1-azido-3-chloro-3-methylbutane. Finally, the azide group is converted to an isocyanate group using triphenylphosphine and carbon dioxide.", "Starting Materials": [ "3-methyl-2-butanol", "Phosgene", "Sodium azide", "Triphenylphosphine", "Carbon dioxide" ], "Reaction": [ "Step 1: 3-methyl-2-butanol is reacted with phosgene in the presence of a base such as pyridine to form 3-chloro-3-methyl-2-butanol.", "Step 2: 3-chloro-3-methyl-2-butanol is reacted with sodium azide in the presence of a solvent such as dimethylformamide (DMF) to form 1-azido-3-chloro-3-methylbutane.", "Step 3: 1-azido-3-chloro-3-methylbutane is reacted with triphenylphosphine and carbon dioxide in the presence of a solvent such as tetrahydrofuran (THF) to form 1-chloro-3-isocyanato-3-methylbutane." ] } | |
CAS RN |
2648994-52-7 |
Molecular Formula |
C6H10ClNO |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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